Cas no 1806342-77-7 (1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one
• CAS No: 1806342-77-7
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 5008028
• Update Time: 2025-05-22

1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O/c1-8-3-2-4-9(6-12)11(8)5-10(14)7-13/h2-4H,5-7H2,1H3
• InChI Key： ODNBBVREEXVQIL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C)C=1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one

Research Brief on 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one (CAS: 1806342-77-7)

1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one (CAS: 1806342-77-7) is a brominated aromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of multiple reactive bromine atoms in its structure makes it a versatile building block for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the utility of 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one as a precursor for the synthesis of novel pyrazole derivatives. The study demonstrated that the compound could be efficiently converted into a series of pyrazole-based scaffolds, which exhibited moderate to strong inhibitory activity against cyclin-dependent kinases (CDKs). These findings highlight the compound's potential in the development of anticancer therapeutics, as CDKs are critical targets in oncology.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of derivatives synthesized from 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one. The researchers reported that certain derivatives displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for the development of new antibiotics.

From a synthetic chemistry perspective, 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one has also been explored for its reactivity in palladium-catalyzed cross-coupling reactions. A 2022 study in Organic Letters detailed its use in Suzuki-Miyaura couplings, yielding biaryl compounds with high efficiency. This versatility underscores the compound's value in medicinal chemistry, where it can serve as a key intermediate for the construction of complex molecular architectures.

Despite these promising findings, challenges remain in optimizing the synthetic routes for 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one to improve yield and scalability. Recent advancements in flow chemistry and continuous manufacturing have been proposed as potential solutions to these challenges, as highlighted in a 2023 review article in Chemical Reviews. The review emphasized the need for greener and more sustainable synthetic approaches to fully exploit the compound's potential in large-scale pharmaceutical production.

In conclusion, 1-Bromo-3-(2-(bromomethyl)-6-methylphenyl)propan-2-one (CAS: 1806342-77-7) represents a promising candidate for further research in drug discovery and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable tool for the development of novel therapeutic agents. Future studies should focus on optimizing its synthetic accessibility and exploring its applications in other areas, such as agrochemicals and materials science.